Cas no 14985-41-2 (Riboflavin5'-(trihydrogen diphosphate) (9CI))

• Product Name: Riboflavin5'-(trihydrogen diphosphate) (9CI)
• CAS No: 14985-41-2
• MF: C₁₇H₂₂N₄O₁₂P₂
• MW: 536.323706150055
• CID: 154469
• PubChem ID: 151942
• Update Time: 2025-04-19

Riboflavin5'-(trihydrogen diphosphate) (9CI) Chemical and Physical Properties

Names and Identifiers

• Riboflavin5'-(trihydrogen diphosphate) (9CI)
• [(2S,3R,4R)-5-(7,8-dimethyl-2,4-dioxobenzo[g]pteridin-10-yl)-2,3,4-trihydroxypentyl] phosphono hydrogen phosphate
• riboflavin 5'-pyrophosphate
• 5-deoxy-5-(7,8-dimethyl-2,4-dioxo-3,4-dihydrobenzo[g]pteridin-10(2H)-yl)-1-O-[hydroxy(phosphonooxy)phosphoryl]-D-ribitol
• Riboflavin 5'-(trihydrogen diphosphate)
• SCHEMBL3402467
• 14985-41-2
• Riboflavin 5/'-pyrophosphate
• DTXSID20164416

• Inchi： 1S/C17H22N4O12P2/c1-7-3-9-10(4-8(7)2)21(15-13(18-9)16(25)20-17(26)19-15)5-11(22)14(24)12(23)6-32-35(30,31)33-34(27,28)29/h3-4,11-12,14,22-24H,5-6H2,1-2H3,(H,30,31)(H,20,25,26)(H2,27,28,29)/t11-,12+,14-/m1/s1
• InChI Key： DJICTQVUSNOZCH-MBNYWOFBSA-N
• SMILES： P(=O)(O)(OP(=O)(O)O)OC[C@@H]([C@@H]([C@@H](CN1C2C(C(NC(N=2)=O)=O)=NC2C=C(C)C(C)=CC1=2)O)O)O

Computed Properties

• Exact Mass: 536.07106
• Monoisotopic Mass: 536.071
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 1020
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _3.7
• Topological Polar Surface Area: 248Ų

Experimental Properties

• Density: 1.98
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.758
• PSA: 248.11
• LogP: -1.02890